![molecular formula C13H10N2 B3260201 6-Phenylimidazo[1,2-a]pyridine CAS No. 328062-45-9](/img/structure/B3260201.png)
6-Phenylimidazo[1,2-a]pyridine
Overview
Description
6-Phenylimidazo[1,2-a]pyridine is a type of imidazo[1,2-a]pyridine, which is a class of compounds that have attracted significant interest due to their promising and diverse bioactivity . This class of compounds has been described as having antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties . Some synthetic drugs that contain this imidazo[1,2-a]pyridine have been commercialized .
Synthesis Analysis
A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed. This method involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation . The method is reasonably fast, very clean, high yielding, simple workup, and environmentally benign .
Molecular Structure Analysis
Imidazo[1,2-a]pyridines are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond . They are recognized as a “drug prejudice” scaffold for their wide range of applications in medicinal chemistry .
Chemical Reactions Analysis
The reaction of acrolein with 2-phenylimidazo[1,2-a]pyridine was investigated in a chemical model. Acrolein was found to increase the formation of 2-phenylimidazo[1,2-a]pyridine at each tested addition level . Acrolein can react with phenylalanine, creatinine, and 2-phenylimidazo[1,2-a]pyridine to form adducts .
Scientific Research Applications
Alzheimer's Disease Imaging
6-Phenylimidazo[1,2-a]pyridine derivatives have been explored for their potential in imaging amyloid plaques in Alzheimer’s disease. Researchers synthesized fluorinated imidazo[1,2-a]pyridine derivatives with promising results in binding affinity and radiolabeling studies for amyloid plaque imaging in Alzheimer's patients' brains (Zeng et al., 2006).
Antiviral Activity
The antiviral activities of 6-phenylimidazo[1,2-a]pyridine derivatives against human cytomegalovirus (HCMV) and varicella-zoster virus (VZV) have been studied. Certain derivatives showed potent and selective inhibitory activity against these viruses, indicating their potential in antiviral therapies (Véron et al., 2007).
Synthetic Methodologies
The one-pot synthesis of 2-phenylimidazo[1,2-α]pyridines has been developed, providing a more efficient method for creating these compounds. This development could facilitate further research and application of these compounds in various fields (Le et al., 2012).
Mutagenic Potency Studies
Research on the mutagenic potency of structural isomers of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) has been conducted. These studies provide insights into the structural features affecting mutagenic potency, which is crucial for understanding the safety and potential risks associated with these compounds (Chrisman et al., 2008).
Chemical Education Applications
The synthesis of 2-phenylimidazo[1,2-a]pyridine has been used as an educational demonstration in chemistry, highlighting the process of creating bridged N-heterocycles. This approach helps in teaching advanced organic synthesis techniques (Santaniello et al., 2017).
Mechanism of Action
Imidazo[1,2-a]pyridines target essential, conserved cellular processes . For example, 2-phenyl-3-nitroso-imidazo[1,2-a]pyridine was found to be toxic to yeast strains with defects in electron transport and mitochondrial functions, suggesting that it acts by disrupting mitochondria . By contrast, 2-phenyl-3-nitroso-imidazo[1,2-a]pyrimidine acted as a DNA poison, causing damage to the nuclear DNA and inducing mutagenesis .
Safety and Hazards
Future Directions
Imidazo[1,2-a]pyridines have been recognized as a “drug prejudice” scaffold for their wide range of applications in medicinal chemistry . Therefore, future research may focus on developing new imidazo[1,2-a]pyridine derivatives with improved bioactivity and safety profiles. Additionally, the development of more efficient synthesis methods, particularly considering today’s environmental concerns combined with economic aspects, is also a potential area of future research .
properties
IUPAC Name |
6-phenylimidazo[1,2-a]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2/c1-2-4-11(5-3-1)12-6-7-13-14-8-9-15(13)10-12/h1-10H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALKXKQNDRZHUCR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN3C=CN=C3C=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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